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Compound of Interest

Compound Name: 2-Phenylimidazole

Cat. No.: B1217362

2-Phenyl-1H-imidazole: A Core Chemical Profile

For researchers, scientists, and drug development professionals, a precise understanding of a
compound's fundamental properties is paramount. This technical brief provides the core
chemical data for 2-Phenyl-1H-imidazole, a heterocyclic organic compound with applications in
various chemical syntheses.

The molecular formula and molecular weight are foundational data points for any chemical
entity, crucial for stoichiometric calculations, analytical characterization, and pharmacokinetic
modeling.

Chemical Identity and Properties

2-Phenyl-1H-imidazole is an aromatic compound featuring a phenyl group substituted at the 2-
position of an imidazole ring. Its chemical and physical properties are well-documented.

Below is a summary of the key quantitative data for 2-Phenyl-1H-imidazole:

Property Value
Molecular Formula CoHsN2[1][2][3]
Molecular Weight 144.17 g/mol [1]
Exact Mass 144.068741 Da
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Experimental Determination of Molecular Weight

The molecular weight of a compound like 2-Phenyl-1H-imidazole is typically determined and
confirmed using mass spectrometry. A standard experimental protocol would involve the
following steps:

e Sample Preparation: A dilute solution of the 2-Phenyl-1H-imidazole sample is prepared in a
suitable volatile solvent, such as methanol or acetonitrile.

« lonization: The sample solution is introduced into the mass spectrometer. Electron ionization
(El) or a soft ionization technique like electrospray ionization (ESI) can be used. ESI is
common for ensuring the molecular ion is observed with minimal fragmentation.

o Mass Analysis: The generated ions are guided into a mass analyzer (e.g., quadrupole, time-
of-flight). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus m/z.

o Data Interpretation: The peak corresponding to the molecular ion (M+) or a protonated
molecule ([M+H]+) is identified to determine the molecular weight of the compound.

Logical Relationship of Chemical Data

The relationship between the molecular formula and molecular weight is a fundamental
concept in chemistry. The visualization below illustrates this direct logical connection.
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Logical flow from molecular formula to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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